Thioguanosine 5'-Phosphate Triethyammonium Salt

• CAS No.: 1616389-40-2
• Molecular Formula: C16H29N6O7PS
• Molecular Weight: 480.477
• IUPAC Name: [5-(2-amino-6-sulfanylidene-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate;N,N-diethylethanamine
• InChI: InChI=1S/C10H14N5O7PS.C6H15N/c11-10-13-7-4(8(24)14-10)12-2-15(7)9-6(17)5(16)3(22-9)1-21-23(18,19)20;1-4-7(5-2)6-3/h2-3,5-6,9,16-17H,1H2,(H2,18,19,20)(H3,11,13,14,24);4-6H2,1-3H3
• InChI Key: YEAIGMVAGDVXPJ-UHFFFAOYSA-N
• SMILES: CCN(CC)CC.C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)O)O)O)NC(=NC2=S)N
• Synonyms: Triethylamine ((2R,3S,4R,5R)-5-(2-Amino-6-thioxo-1H-purin-9(6H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl Phosphate

Description

Thioguanosine 5’-Phosphate Triethyammonium Salt is a biochemical compound with the molecular formula C₁₆H₂₉N₆O₇PS and a molecular weight of 480.48 g/mol . It is primarily used in proteomics research and is known for its role in various biochemical processes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Thioguanosine 5’-Phosphate Triethyammonium Salt involves the reaction of thioguanosine with phosphoric acid and triethylamine. The reaction typically occurs under controlled conditions to ensure the purity and stability of the final product .

Industrial Production Methods

Industrial production of Thioguanosine 5’-Phosphate Triethyammonium Salt follows similar synthetic routes but on a larger scale. The process involves stringent quality control measures to maintain consistency and purity. The compound is usually produced in solid form and stored at room temperature .

Chemical Reactions Analysis

Types of Reactions

Thioguanosine 5’-Phosphate Triethyammonium Salt undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: Substitution reactions involve replacing one functional group with another, often using specific reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome but generally involve controlled temperatures and pH levels .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield oxidized thioguanosine derivatives, while substitution reactions can produce a variety of substituted thioguanosine compounds .

Scientific Research Applications

Thioguanosine 5’-Phosphate Triethyammonium Salt has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and studies.

Biology: Plays a role in biochemical assays and studies involving nucleotides and nucleosides.

Medicine: Investigated for its potential therapeutic applications, particularly in cancer research.

Industry: Utilized in the production of biochemical reagents and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of Thioguanosine 5’-Phosphate Triethyammonium Salt involves its interaction with specific molecular targets and pathways. It is known to be incorporated into DNA and RNA, where it can interfere with nucleic acid synthesis and function. This interference can lead to the inhibition of cell proliferation and induction of apoptosis, making it a potential candidate for cancer therapy .

Comparison with Similar Compounds

Similar Compounds

Thioguanine: A purine analogue used in the treatment of leukemia.

6-Mercaptopurine: Another purine analogue with similar applications in cancer therapy.

Azathioprine: A prodrug of 6-mercaptopurine used as an immunosuppressant.

Uniqueness

Thioguanosine 5’-Phosphate Triethyammonium Salt is unique due to its specific phosphate and triethylammonium groups, which confer distinct chemical properties and biological activities. Its ability to be incorporated into nucleic acids and interfere with their function sets it apart from other similar compounds .